Cas no 37595-74-7 (N,N-Bis(trifluoromethylsulfonyl)aniline)

• Product Name: N,N-Bis(trifluoromethylsulfonyl)aniline
• CAS No: 37595-74-7
• MF: C₈H₅F₆NO₄S₂
• MW: 357.250020742416
• MDL: MFCD00000404
• CID: 54738
• PubChem ID: 24857826
• Update Time: 2025-07-18

N,N-Bis(trifluoromethylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Phenyl triflimide~N-Phenyltrifluoromethanesulphonimide
• N-Phenyltrifluoromethanesulphonimide
• N,N-Bis(trifluoromethanesulphonyl)aniline~Phenyl triflimide~N-Phenyltrifluoromethanesulphonimide
• N,N-Bis(trifluoromethylsulfonyl)aniline
• N-Phenylbis(trifluoromethanesulfonimide) [Triflating Reagent]
• N-Phenyl-bis(trifluoromethanesulfonimide)
• Bis[(trifluoromethyl)sulfonyl]phenylamine
• N-Phenylbis(trifluoromethanesulfonamide)
• N-Phenylbis(trifluoromethanesulfonimide).
• N-Phenyltrifluoromethanesulfonimide
• N,N-Bis(trifluoromethanesulfonyl)aniline
• N-Phenylbis(trifluoromethanesulfonimide)
• N-Phenyl-bis(trifluoromethanesulfonimide)BIS(TRIFLUOROMETHYLSULFONYL)ANILINE
• Phenyl Triflimide
• NSC 240874
• N-Phenylbis(trifluoromethanesulfon)imide
• N-Phenylbis(trifluoromethanesulphonimide)
• N,N-Bis-(Trifluoromethanesulfonyl)aniline
• PhNTf2
• TIC0LRR43X
• 1,1,1-tri
• phenyltriflimide
• N-phenyl-bis (trifluoromethane)sulfonimide
• N,N-Bs-(Trfluoromethanesulfonyl)anlne
• MFCD00000404
• N,N-bis(trifluoromethanesulphonyl) aniline
• PhN(Tf)2
• 1,1,1-Trifluoro-N-phenyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• BCP00205
• FT-0648989
• N,N-bis(trifluoro-methanesulfonyl)phenylamine
• trifluoro-N-phenyl-N-(trifluoromethylsulfonyl) methanesulfonamide
• n-phenyl triflimide
• C8H5F6NO4S2
• 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)-methanesulfonamide
• J-523218
• n,n,-bistrifluoromethanesulfonylaniline
• n,n-bis(trifluoromethylsulfonyl) aniline
• N-phenylbis(trifluorometanesulfonimide)
• N-phenyl-bis(trifluoromethane sulfonimide)
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methanesulfonamide
• NSC240874
• 1,1,1-Trifluoro-N-phenyl-N-(trifluoro-methyl-sulfonyl)methane-sulfonamide
• SCHEMBL64494
• AKOS005063445
• n-phenyltrifluoromethane sulphonimide
• N-Phenyl-trifluoromethanesulfonimide
• trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methanesulfonamide
• N-phenyl trifluoromethanesulfonimide
• n-phenylbis(trifluoromethane)sulfonimide
• N,N-bis(trifluoromethanesulphonyl)aniline
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)-methanesulfonamide
• N-phenyl bis (trifluoromethanesulfonimide)
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethanesulfonamide
• 37595-74-7
• N-Phenyl bis-trifluoromethane sulfonimide
• N-phenyltrifluoromethane sulfonimide
• N-Phenylbis (trifluoromethanesulfonimide)
• N,N-bistrifluoromethanesulfonyl aniline
• phenyl bis((trifluoromethyl)sulfonyl)amine
• N-Phenyl-bis(trifluoromethanesulfonimide), >=98.0% (HPLC)
• N-phenylbis-(trifluoromethane-sulfonimide)
• N-phenyltrifluoromethane-sulfonimide
• P1257
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl) methanesulfonamide
• 1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methane sulfonamide
• EN300-39074
• N,N-bis(trifluoromethanesulfonyl)-aniline
• n-phenyltriflimide
• Z382583056
• 1,1,1-trifluro-n-phenyl-n(trifluoromethylsulphonyl)methane sulphonamide
• UNII-TIC0LRR43X
• Tf2NPh
• 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methane-sulfonamide
• N-phenylbis(trifluoromethane sulphonimide)
• MB00102
• F0001-1081
• N-phenylbis(trifluoromethane sulfonimide)
• TRIFLUORO-N-PHENYL-N-((TRIFLUOROMETHYL)SULFONYL)METHANESULFONAMIDE
• N-phenyl trifluoromethane sulfonimide
• PHENYL TRIFLIMIDE [MI]
• N-phenyl bis(trifluoromethanesulphonimide)
• N-phenyl bis(trifluoromethane sulfonimide)
• AS-15621
• N-PHENYL-BIS(TRIFLUOROMETHYLSULFONAMIDE)
• N-phenyl-trifluoromethane sulfonimide
• 1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methanesulfonamide
• NSC-240874
• N-phenyl bis(trifluoromethane-sulfonimide)
• N-phenyl-bis(trifluoromethane-sulfonimid)
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethyl-sulfonyl)methanesulfonamide
• n,n-bis(trifluoromethylsulfonyl)phenylamine
• Q27289983
• phenyl-bis-[(trifluoromethyl)sulfonyl]amine
• N,N-bis-(trifluoromethanesulphonyl)-aniline
• N-phenyltrifluoromethanesufonimide
• N-PHENYL-N-((TRIFLUOROMETHYL)SULFONYL)TRIFLUOROMETHANESULFONAMIDE
• N,N-bis(trifluoro-methanesulfonyl)aniline
• N-phenyl-bis(trifluoromethanesulfonimid)
• N-phenyl-bis (trifluoromethanesulfonimid)
• 1,1,1-trifluoro-n-phenyl-n(trifluoromethylsulphonyl)methane sulphonamide
• N-phenylbis(trifluoromethane-sulfonimide)
• HY-40293
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane) sulfonylmethanesulfonamide
• N-phenyl-bis(trifluromethanesulfonimide)
• EC 609-445-0
• 1, 1, 1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane-sulfonamide
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethylsulfonyl)methansulfonamide
• N,N-bis-(trifluoromethanesulfonyl)-aniline
• N,N-Bis(trifluoromethylsulfonyl)aniline;1,1,1-Trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl)methanesulfonamide
• 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl) methanesulfonamide
• DTXSID70191030
• N,N-Bis-(trifluoromethylsulfonyl)-aniline
• N-phenyl-N-trifluoromethylsulfonyl-1,1,1-trifluoromethane sulfonamide
• N-Phenyl-bis(trifluoromethanesulfonimide), 99%
• N-phenylbis-(trifluoromethanesulfonimide)
• N-phenyltrifluromethanesulfonimide
• 1,1,1-TRIFLUORO-N-PHENYL-N-[(TRIFLUOROMETHYL)SULFONYL]METHANESULFONIMIDE
• N-phenyl-bis-(trifluoromethanesulfonimide)
• phenyl bis[(trifluoromethyl)sulfonyl]amine
• (CF3SO2)2NPh
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethyl)sulfonyl methanesulfonamide
• AC-8752
• CS-B0879
• N,N-bis(Trifluoromethanesulfonyl) aniline
• 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl)sulfonyl) methane-sulfonamide
• NS00009220
• 1,1,1-trifluoro-N-phenyl-N((trifluoromethyl)sulfonyl)methanesulfonamide
• N-phenyl bis(trifluoromethanesulfonimide)
• N,N-Bis(trifluoromethylsulfonyl)aniline;
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane-sulfonamide
• A6419
• N-phenyl-bis(trifluoromethane-sulfonimide)
• 1,1,1-trifluoro-N-phenyl-N-((trifluoromethyl) sulfonyl)methanesulfonamide
• AM20040319
• PhN(SO2CF3)2
• N-phenytrifluoromethanesulfonimide
• SY002303
• 1,1,1-trifluoro-N-phenyl-N-(trifluoromethane)sulfonylmethane sulfonamide
• RB3217
• 1,1,1-trifluoro-N-phenyl-N-trifluoromethanesulfonylmethanesulfonamide
• DB-011860

• MDL： MFCD00000404
• Inchi： 1S/C8H5F6NO4S2/c9-7(10,11)20(16,17)15(6-4-2-1-3-5-6)21(18,19)8(12,13)14/h1-5H
• InChI Key： DIOHEXPTUTVCNX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(N(C1C=CC=CC=1)S(C(F)(F)F)(=O)=O)(=O)=O
• BRN： 1269141

Computed Properties

• Exact Mass: 356.95600
• Monoisotopic Mass: 356.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: powder
• Density: 1.7660
• Melting Point: 100-102 °C (lit.)
  100-102 °C
• Boiling Point: 305.3°C at 760 mmHg
• Flash Point: 138.4℃
• Refractive Index: 1.488
• Solubility: Soluble in methanol. Slightly soluble in chloroform and ethyl acetate.
• PSA: 88.28000
• LogP: 4.35380
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

N,N-Bis(trifluoromethylsulfonyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides
• Other Chemical additives Process Aids

Additional information on N,N-Bis(trifluoromethylsulfonyl)aniline

Introduction to N,N-Bis(trifluoromethylsulfonyl)aniline (CAS No. 37595-74-7)

N,N-Bis(trifluoromethylsulfonyl)aniline, a compound with the chemical formula C₈H₆F₆NO₄S₂, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical and materials science. This compound is characterized by its unique structural features, which include the presence of two trifluoromethylsulfonyl groups attached to an aniline backbone. The CAS number 37595-74-7 serves as a unique identifier for this substance, facilitating its recognition and use in various scientific applications.

The N,N-Bis(trifluoromethylsulfonyl)aniline molecule is notable for its potential applications in the development of advanced materials and pharmaceutical agents. The incorporation of trifluoromethylsulfonyl groups enhances the electronic properties of the molecule, making it a valuable candidate for use in organic electronics and liquid crystal displays. Additionally, the aniline moiety contributes to its reactivity, allowing for further functionalization and derivatization, which opens up numerous possibilities in synthetic chemistry.

In recent years, there has been growing interest in the N,N-Bis(trifluoromethylsulfonyl)aniline due to its role as an intermediate in the synthesis of various bioactive compounds. Researchers have been exploring its potential as a precursor for drugs targeting neurological disorders, cancer, and infectious diseases. The trifluoromethyl group is particularly significant in medicinal chemistry, as it can influence the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of N,N-Bis(trifluoromethylsulfonyl)aniline is its versatility in chemical reactions. The presence of both amino and sulfonyl groups provides multiple sites for functionalization, enabling chemists to design complex molecules with tailored properties. This flexibility has led to several innovative applications in drug discovery and material science. For instance, researchers have utilized this compound to develop novel ligands for metal-organic frameworks (MOFs), which have potential uses in gas storage and separation technologies.

The synthesis of N,N-Bis(trifluoromethylsulfonyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the reaction of aniline with trifluoromethanesulfonic acid or its derivatives to form the corresponding sulfonylated products. These intermediates are then further modified to introduce additional functional groups. The synthesis often requires specialized equipment and expertise to ensure high yields and purity.

Recent studies have highlighted the importance of N,N-Bis(trifluoromethylsulfonyl)aniline in the development of new therapeutic agents. For example, researchers have demonstrated its utility in creating potent inhibitors of enzymes involved in cancer cell proliferation. The trifluoromethyl group enhances the lipophilicity of these inhibitors, improving their ability to cross cell membranes and exert their effects inside cancer cells. Additionally, the sulfonyl groups contribute to their stability and bioavailability.

The compound's properties also make it suitable for applications in agrochemicals. Derivatives of N,N-Bis(trifluoromethylsulfonyl)aniline have been investigated as potential herbicides and pesticides due to their ability to interact with biological targets at low concentrations. This specificity is crucial for developing environmentally friendly agrochemicals that minimize harm to non-target organisms.

In conclusion, N,N-Bis(trifluoromethylsulfonyl)aniline (CAS No. 37595-74-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of its properties continues to grow, so too will its applications across various industries.